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Abstract: Heptadecanal (C17H340) is a 17-carbon saturated long-chain fatty aldehyde.[1]
While direct research on its specific roles in lipid metabolism is limited, its structural similarity to
other biologically significant fatty aldehydes, such as hexadecanal, suggests it is an active
intermediate in cellular lipid processing.[2] This technical guide synthesizes current knowledge
on fatty aldehyde metabolism to build a predictive framework for the involvement of
heptadecanal in key metabolic pathways. It details putative signaling roles, presents
comparative quantitative data from related molecules, provides detailed experimental protocols
for investigation, and visualizes hypothesized pathways and workflows. This document is
intended for researchers, scientists, and drug development professionals investigating novel
lipid mediators and their impact on metabolic diseases.

Introduction to Heptadecanal

Heptadecanal is a long-chain fatty aldehyde, a class of molecules recognized as important
intermediates in the metabolism of complex lipids.[1][2] Fatty aldehydes are typically generated
during the catabolism of sphingolipids, ether lipids, and through the alpha-oxidation of certain
fatty acids.[2] Due to their reactivity, the intracellular concentrations of fatty aldehydes are
tightly regulated, primarily through oxidation to their corresponding fatty acids by fatty aldehyde
dehydrogenase (FALDH) enzymes.[2][3][4]

Dysregulation of fatty aldehyde metabolism is linked to significant metabolic disorders, such as
Sjogren-Larsson syndrome, which arises from a deficiency in FALDH.[2][3] While
heptadecanal itself is not as extensively studied as its even-chain counterparts, its existence

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146464?utm_src=pdf-interest
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecanal
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecanal
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://www.researchgate.net/figure/The-oxidation-of-fatty-aldehydes-eg-octadecanal-catalysed-by-fatty-aldehyde_fig1_277496361
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://www.researchgate.net/figure/The-oxidation-of-fatty-aldehydes-eg-octadecanal-catalysed-by-fatty-aldehyde_fig1_277496361
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

as a natural product in various organisms suggests specific biological roles.[1] Understanding
its metabolic fate is a crucial step in elucidating the broader functions of odd-chain lipids in
health and disease.[5]

Putative Metabolic Pathways of Heptadecanal

The metabolism of heptadecanal is likely integrated into the fatty alcohol cycle and fatty acid
oxidation pathways.

2.1. Generation of Heptadecanal One plausible route for the endogenous production of odd-
chain aldehydes like heptadecanal is through the alpha-oxidation of odd-chain fatty acids. This
process involves the removal of one carbon atom from the carboxyl end of a fatty acid, yielding
a fatty aldehyde with one less carbon.

2.2. Catabolism of Heptadecanal Once formed, heptadecanal is likely metabolized via two
primary routes:

» Oxidation to Heptadecanoic Acid: The principal and essentially irreversible fate for fatty
aldehydes is their oxidation to the corresponding fatty acid.[4] This reaction is catalyzed by
NAD+-dependent fatty aldehyde dehydrogenase (FALDH), a member of the aldehyde
dehydrogenase (ALDH) superfamily.[2][4] The resulting product, heptadecanoic acid (C17:0),
can then enter the mitochondrial beta-oxidation pathway for energy production or be
incorporated into complex lipids.

» Reduction to Heptadecanol: A secondary pathway involves the reduction of heptadecanal to
its corresponding fatty alcohol, heptadecanol. This reaction can be catalyzed by an aldehyde
reductase or the reverse action of an alcohol dehydrogenase.[4] The resulting fatty alcohol
can be used for the synthesis of wax esters or ether lipids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecanal
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://www.researchgate.net/figure/The-oxidation-of-fatty-aldehydes-eg-octadecanal-catalysed-by-fatty-aldehyde_fig1_277496361
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272531/
https://www.benchchem.com/product/b146464#heptadecanal-s-involvement-in-lipid-metabolism
https://www.benchchem.com/product/b146464#heptadecanal-s-involvement-in-lipid-metabolism
https://www.benchchem.com/product/b146464#heptadecanal-s-involvement-in-lipid-metabolism
https://www.benchchem.com/product/b146464#heptadecanal-s-involvement-in-lipid-metabolism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

